Cas no 405275-13-0 (5-bromo-3-(4-fluorobenzoyl)-1H-indole)

• Product Name: 5-bromo-3-(4-fluorobenzoyl)-1H-indole
• CAS No: 405275-13-0
• MF: C₁₅H₉BrFNO
• MW: 318.140466451645
• CID: 3028089
• Update Time: 2025-03-27

5-bromo-3-(4-fluorobenzoyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(4-fluorobenzoyl)-1H-indole
• Methanone, (5-bromo-1H-indol-3-yl)(4-fluorophenyl)-

• Inchi： 1S/C15H9BrFNO/c16-10-3-6-14-12(7-10)13(8-18-14)15(19)9-1-4-11(17)5-2-9/h1-8,18H
• InChI Key： DKCITUPWHQVXSI-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=CC(Br)=C2)(C1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 316.985
• Monoisotopic Mass: 316.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2

Experimental Properties

• Density: 1.587±0.06 g/cm3(Predicted)
• Melting Point: 250 °C (decomp)(Solv: ethyl acetate (141-78-6))
• Boiling Point: 475.8±35.0 °C(Predicted)
• pka: 14.18±0.30(Predicted)